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Compound of Interest

Compound Name: Fenpropimorph

Cat. No.: B1672530

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of the
fungicide Fenpropimorph in various matrices using gas chromatography (GC). The
methodologies outlined are based on established and validated techniques, offering reliable
and reproducible results for residue analysis and monitoring.

Introduction

Fenpropimorph is a systemic morpholine fungicide widely used in agriculture to control
diseases in crops such as cereals and bananas.[1] Its analysis is crucial for ensuring food
safety, environmental monitoring, and regulatory compliance. Gas chromatography, coupled
with various detectors, offers a robust and sensitive approach for the determination of
Fenpropimorph residues. This document details methods using Nitrogen-Phosphorus
Detection (NPD) and Mass Spectrometry (MS), including tandem MS (MS/MS), providing a
comprehensive guide for laboratory professionals.

Analytical Methods Overview

Gas chromatography is a preferred technique for the analysis of thermally stable and volatile
compounds like Fenpropimorph.[2] The choice of detector depends on the required sensitivity
and selectivity.
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» GC-NPD: Nitrogen-Phosphorus Detection is a highly sensitive and specific method for
nitrogen-containing compounds like Fenpropimorph, making it suitable for residue analysis
in various sample types.[3]

e GC-MS and GC-MS/MS: Mass Spectrometry provides high selectivity and structural
information, enabling confident identification and quantification of Fenpropimorph, even in
complex matrices.[4][5][6] Tandem mass spectrometry (GC-MS/MS) further enhances
selectivity and reduces matrix interference.[4][5][6]

Sample Preparation

Effective sample preparation is critical for accurate and precise GC analysis. The primary goal
is to extract Fenpropimorph from the sample matrix and remove interfering components. The
QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted

and efficient sample preparation technique for pesticide residue analysis in food matrices.[5][6]

[7]

QUEChERS Protocol for Fruits and Vegetables

This protocol is a modification of the widely used QUEChERS method.[5][6][7]
Materials:

 Homogenized sample (e.g., fruits, vegetables)

o Acetonitrile (ACN)

e Magnesium sulfate (MgS0Oa4), anhydrous

e Sodium chloride (NaCl)

o Dispersive SPE (d-SPE) kit containing primary secondary amine (PSA) and MgSOa
o Centrifuge and centrifuge tubes (50 mL and 2 mL)

» Vortex mixer

Procedure:
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» Extraction:
1. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
2. Add 10 mL of acetonitrile.
3. Add the QUEChERS extraction salts (e.g., 4 g MgSOas and 1 g NaCl).
4. Immediately cap and shake vigorously for 1 minute.
5. Centrifuge at 23000 rcf for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

1. Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE tube
containing PSA and anhydrous MgSOa.

2. Vortex for 30 seconds.
3. Centrifuge at >3000 rcf for 5 minutes.
e Final Extract:

1. The supernatant is the final extract. Transfer it to an autosampler vial for GC analysis.

Solvent Extraction for Cereal and Soil Samples

For matrices like cereals and soil, a solvent extraction followed by cleanup is often employed.

[3][8]

Materials:

Homogenized sample (e.g., cereal grain, soil)

Acetone/water mixture (2:1, v/iv)[3][8]

Dichloromethane

Sodium chloride solution, saturated
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e Sodium sulfate, anhydrous
e Rotary evaporator
e Solid-Phase Extraction (SPE) cartridges (e.g., Florisil)
Procedure:
» Extraction:
1. Weigh 20 g of the homogenized sample into a flask.
2. Add 100 mL of acetone/water (2:1) and homogenize for 2 minutes.
3. Filter the extract through a Bichner funnel.
4. Transfer the filtrate to a separatory funnel.
e Liquid-Liquid Partitioning:

1. Add 50 mL of saturated NaCl solution and 50 mL of dichloromethane to the separatory
funnel.

2. Shake vigorously for 2 minutes and allow the layers to separate.
3. Collect the lower organic layer.
4. Repeat the partitioning of the aqueous layer with another 50 mL of dichloromethane.
5. Combine the organic layers and dry by passing through anhydrous sodium sulfate.
o Cleanup:
1. Concentrate the extract to near dryness using a rotary evaporator.
2. Re-dissolve the residue in a suitable solvent for SPE cleanup (e.g., hexane-acetone).

3. Perform SPE cleanup according to the manufacturer's instructions for the chosen
cartridge.
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4. Elute the analyte and concentrate the eluate to the final volume for GC injection.

Gas Chromatography Methods

The following tables summarize the instrumental parameters for the analysis of
Fenpropimorph using different GC systems.

GC-MS/MS Method for Multi-Residue Analysis in Fruits
and Vegetables[4]

Parameter

Setting

Gas Chromatograph

Agilent Intuvo 9000 GC or equivalent

Column

2 x 15 m Intuvo HP-5ms Ultra Inert (Ul) with

mid-column backflush

Injection Volume 1L
Inlet Temperature 250°C
Carrier Gas Helium

Oven Program

60°C (1 min hold), then 100°C/min to 180°C,
then 40°C/min to 310°C (2 min hold)

Total Run Time

12.4 minutes

Mass Spectrometer

Agilent 7010B Triple Quadrupole MS or

equivalent

lonization Mode

Electron lonization (EI)

Acquisition Mode

Dynamic Multiple Reaction Monitoring (dMRM)

MRM Transitions

Quantifier: 128 -> 110, Qualifier: 128 -> 70

Retention Time

~6.44 min

GC-NPD Method for Citrus Fruit[9]
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Parameter

Setting

Gas Chromatograph

Not specified, equipped with NPD

Column Oov-17
Injection Volume Not specified
Inlet Temperature Not specified
Carrier Gas Nitrogen
Oven Program Not specified

Detector

Nitrogen-Phosphorus Detector (NPD)

Limit of Detection

0.01 mg/kg

Quantitative Data Summary

The following tables provide a summary of quantitative data from various studies for the

analysis of Fenpropimorph.

Method Performance in Fruits and Vegetables (GC-

MSIMS)[4]

Fortification

Average

Matrix Level (ugl/kg) Recovery (%) RSD (%) LOQ (Hglkg)
Apple 10 95 5 2
Orange 10 98 4 2
Tomato 10 92 6 2

Matrix Fortification Level (mg/kg)  Average Recovery (%)
Orange Peel Not specified >70
Clementine Peel Not specified > 70
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Experimental Workflow and Diagrams

The following diagrams illustrate the logical flow of the analytical procedures described.

10g Homogenized Sample

Sample Preparation

Sample Collection
(e.g., Fruits, Cereals)

l Add 10mL Acetonitrile
Homogenization l
l Add Extraction Salts
) (MgS04, NacCl)
Extraction
(QUECHERS or Solvent Extraction) i
Shake (1 min)
Cleanup
(d-SPE or SPE) i
GC A&alysis
Centrifuge (5 min)
GC Injection

¢ '

Transfer 1mL Supernatant

Chromatographic Separation

l

Detection d-SPE Cleanup
(MS/MS or NPD) (PSA, MgS04)

Data A&\alysis

Data Acquisition

l '

Quantification & Identification Centrifuge (5 min)

'

Reporting

Vortex (30 sec)

Final Extract for GC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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